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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ethofumesate-2-keto, a metabolite of the herbicide ethofumesate. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and environmental protection. Ethofumesate-2-keto is classified as harmful if

swallowed or in contact with skin, and it is very toxic to aquatic life with long-lasting effects[1]

[2].

Immediate Safety and Handling Precautions
Before handling Ethofumesate-2-keto, it is crucial to be aware of its associated hazards.

Adherence to safety protocols is paramount to minimize risks.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are required.

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a suitable respirator

should be used.

Spill Response: In the event of a spill, immediately evacuate the area and ensure adequate

ventilation. For small spills, absorb the material with an inert absorbent such as sand or

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1194127?utm_src=pdf-interest
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/BB/A2/MSDS_BBA24433_4000_ET.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Ethofumesate2keto_Cyclohexane_3.htm
https://www.benchchem.com/product/b1194127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vermiculite and place it in a designated, sealed container for disposal[3]. For larger spills, dike

the area to prevent spreading and contact your institution's environmental health and safety

(EHS) office for guidance. Do not allow the chemical to enter drains or waterways[2].

Quantitative Hazard Classification
The following table summarizes the hazard classifications for Ethofumesate-2-keto according

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Category GHS Classification

Acute Toxicity (Oral) Category 4: Harmful if swallowed[1].

Acute Toxicity (Dermal) Category 4: Harmful in contact with skin[1].

Acute Aquatic Toxicity Category 1: Very toxic to aquatic life[1].

Chronic Aquatic Toxicity
Category 1: Very toxic to aquatic life with long-

lasting effects[1].

Step-by-Step Disposal Procedure
The primary route for the disposal of Ethofumesate-2-keto is through an approved waste

disposal plant. Adhere to the following steps to ensure compliance and safety:

Waste Segregation: Do not mix Ethofumesate-2-keto waste with other waste streams. It

should be collected in a dedicated, clearly labeled, and sealed container.

Container Requirements: The waste container must be in good condition, compatible with

the chemical, and properly sealed to prevent leaks. The container must be labeled with the

words "Hazardous Waste," the full chemical name "Ethofumesate-2-keto," and the

associated hazard pictograms (e.g., harmful, environmental hazard).

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. They will provide specific
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instructions and ensure that the disposal is carried out in accordance with local, state, and

federal regulations.

Documentation: Maintain a record of the amount of Ethofumesate-2-keto waste generated

and the date of disposal. Your EHS office will likely provide a hazardous waste manifest for

tracking purposes.

Note: Never dispose of Ethofumesate-2-keto down the drain or in the regular trash. Improper

disposal can lead to environmental contamination and regulatory penalties.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ethofumesate-2-keto.
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Caption: Disposal workflow for Ethofumesate-2-keto.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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